N-((5-(thiophen-2-yl)furan-2-yl)methyl)propane-1-sulfonamide

• IUPAC Name: N-[(5-thiophen-2-ylfuran-2-yl)methyl]propane-1-sulfonamide
• InChI: InChI=1S/C12H15NO3S2/c1-2-8-18(14,15)13-9-10-5-6-11(16-10)12-4-3-7-17-12/h3-7,13H,2,8-9H2,1H3
• InChI Key: KFOZSBXHKCJOSJ-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)NCC1=CC=C(O1)C2=CC=CS2
• Molecular Formula: C12H15NO3S2
• Molecular Weight: 285.4 g/mol

Description

“N-((5-(thiophen-2-yl)furan-2-yl)methyl)propane-1-sulfonamide” is a chemical compound with the molecular formula C12H15NO3S2 and a molecular weight of 285.38. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen, and a thiophene ring, which is a five-membered aromatic ring with four carbon atoms and one sulfur.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a furan ring and a thiophene ring, both of which are five-membered aromatic rings. The furan ring contains an oxygen atom, while the thiophene ring contains a sulfur atom.

Scientific Research Applications

Biocatalysis in Drug Metabolism

Biocatalysis has been utilized to prepare mammalian metabolites of biaryl-bis-sulfonamide compounds, aiding in the structural characterization of drug metabolites. This approach leverages microbial systems to generate metabolites, which can be isolated in sufficient quantities for detailed nuclear magnetic resonance spectroscopy analysis. Such methodologies support the full structure characterization of metabolites, enhancing our understanding of drug metabolism at the molecular level (Zmijewski et al., 2006).

Organic Synthesis and Chemical Reactions

Research has delved into the synthesis of thiophene and furan derivatives, showcasing methods to create various heterocyclic compounds that are crucial in medicinal chemistry and material science. For instance, new approaches for synthesizing 3-methylthio-substituted furans, pyrroles, thiophenes, and related derivatives have been explored. These methods provide pathways to generate compounds with potential applications in drug discovery and development, highlighting the versatility of thiophene and furan in synthetic chemistry (Yin et al., 2008).

Analytical Chemistry and Material Science

In analytical chemistry and material science, thiophene sulfonamides and furan derivatives have been investigated for their properties and applications. Studies include the examination of thiophene sulfonamides' chiral characteristics and their complexation behavior, which can have implications in enantioselective synthesis and the development of new materials with specific optical properties (Rode et al., 2017).

Corrosion Inhibition

Compounds containing furan and thiophene moieties have also been evaluated for their potential as corrosion inhibitors. For example, research on 4-chloro-2-((furan-2-ylmethyl) amino)-5-sulfamoylbenzoic acid and related compounds has demonstrated their effectiveness in inhibiting mild steel corrosion in acidic environments. This highlights the potential application of these compounds in protecting industrial materials from corrosion, thereby extending their lifespan and reducing maintenance costs (Sappani & Karthikeyan, 2014).